Cas no 1804737-23-2 (3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1804737-23-2
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4834561
• Update Time: 2025-05-23

3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO2/c1-3-2-4(6(9)15)14-7(5(3)13)16-8(10,11)12/h2H,1H3
• InChI Key： LZEOSQVFBIAELL-UHFFFAOYSA-N
• SMILES： IC1C(=NC(C(=O)Cl)=CC=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 39.2

Additional information on 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride

3-Iodo-4-Methyl-2-(Trifluoromethoxy)Pyridine-6-Carbonyl Chloride: A Comprehensive Overview

The compound 3-Iodo-4-Methyl-2-(Trifluoromethoxy)Pyridine-6-Carbonyl Chloride (CAS No. 1804737-23-2) is a highly specialized organic molecule with significant applications in modern chemical synthesis. This compound is characterized by its unique structure, which includes an iodo group at position 3, a methyl group at position 4, a trifluoromethoxy group at position 2, and a carbonyl chloride group at position 6 of the pyridine ring. These functional groups make it an invaluable building block in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of pyridine derivatives in various fields, particularly in the design of bioactive molecules. The presence of the trifluoromethoxy group imparts high electron-withdrawing effects, enhancing the reactivity of the compound in nucleophilic substitution reactions. This property is particularly useful in the synthesis of heterocyclic compounds, which are widely used in drug discovery and agrochemicals.

The iodo group at position 3 plays a critical role in facilitating cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is pivotal in constructing complex molecular architectures with high precision. The combination of an iodo group and a carbonyl chloride group makes this compound a versatile precursor for generating biologically active compounds with tailored properties.

Moreover, the methyl group at position 4 contributes to the stability of the molecule by providing steric hindrance, which can influence the reactivity and selectivity of subsequent reactions. This feature is essential in controlling the regioselectivity during multi-step synthesis processes.

Recent advancements in organometallic chemistry have further expanded the utility of this compound. For instance, its use as an electrophilic reagent in palladium-catalyzed coupling reactions has been extensively reported. These reactions enable the construction of diverse carbon-heteroatom bonds, which are fundamental to modern medicinal chemistry.

In terms of applications, 3-Iodo-4-Methyl-2-(Trifluoromethoxy)Pyridine-6-Carbonyl Chloride has shown promise in the development of kinase inhibitors and other enzyme-targeting agents. Its ability to form stable amides with amino acids makes it a valuable intermediate in peptide synthesis.

From an environmental standpoint, researchers have explored green chemistry approaches to synthesize this compound. The use of microwave-assisted synthesis and catalytic systems has significantly reduced reaction times and waste generation, aligning with sustainable chemical practices.

In conclusion, 3-Iodo-4-Methyl-2-(Trifluoromethoxy)Pyridine-6-Carbonyl Chloride stands out as a critical intermediate in contemporary organic synthesis. Its unique combination of functional groups and reactivity make it indispensable for advancing research in drug discovery, materials science, and beyond.